Cas no 1568-74-7 (1,1':3',1''-Terphenyl, 4,4''-dimethoxy-)

• Product Name: 1,1':3',1''-Terphenyl, 4,4''-dimethoxy-
• CAS No: 1568-74-7
• MF: C₂₀H₁₈O₂
• MW: 290.355725765228
• CID: 1332229
• PubChem ID: 4608762
• Update Time: 2025-04-20

1,1':3',1''-Terphenyl, 4,4''-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1':3',1''-Terphenyl, 4,4''-dimethoxy-
• 4,4''-DIMETHOXY-(1,1',3',1'')TERPHENYL
• 4,4''''-Dimethoxy-[1,1'';3'',1'''']terphenyl
• DTXSID70404834
• SCHEMBL1180429
• 1568-74-7
• CNIVKSMELXXQAZ-UHFFFAOYSA-N
• AKOS024330610
• BDBM50131560
• 1,3-bis(4-methoxyphenyl)benzene
• 4,4''-Dimethoxy-[1,1';3',1'']terphenyl
• 4,4'-Dimethoxy-[1,1'3',1']Terphenyl
• CHEMBL66511
• 4,4''-dimethoxy-(1,1':3',1'')-terphenyl

• Inchi： 1S/C20H18O2/c1-21-19-10-6-15(7-11-19)17-4-3-5-18(14-17)16-8-12-20(22-2)13-9-16/h3-14H,1-2H3
• InChI Key： CNIVKSMELXXQAZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=CC=C(C2C=CC(=CC=2)OC)C=1

Computed Properties

• Exact Mass: 290.13074
• Monoisotopic Mass: 290.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls M-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-terphenyls